Cas no 4469-74-3 (3-benzo[b]quinolizin-5-ium-11-ylbenzenesulfonate)

• Product Name: 3-benzo[b]quinolizin-5-ium-11-ylbenzenesulfonate
• CAS No: 4469-74-3
• MF: C₁₉H₁₃NO₃S
• MW: 335.376423597336
• CID: 929636
• PubChem ID: 3419972
• Update Time: 2025-04-19

3-benzo[b]quinolizin-5-ium-11-ylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-benzo[b]quinolizin-5-ium-11-ylbenzenesulfonate
• 4469-74-3
• NSC98896
• NSC-98896
• DTXSID30392329

• Inchi： 1S/C19H13NO3S/c21-24(22,23)16-8-5-7-14(12-16)19-17-9-2-1-6-15(17)13-20-11-4-3-10-18(19)20/h1-13H
• InChI Key： GUBXVFSJIRDSCS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C1C2C=CC=CC=2C=[N+]2C=CC=CC2=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 336.06952
• Monoisotopic Mass: 335.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 58.47